1-Hept-6-enyl-3-methylpiperidin-4-ol

• IUPAC Name: 1-hept-6-enyl-3-methylpiperidin-4-ol
• InChI: InChI=1S/C13H25NO/c1-3-4-5-6-7-9-14-10-8-13(15)12(2)11-14/h3,12-13,15H,1,4-11H2,2H3
• InChI Key: CQTIZVYLLGRCLH-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCC1O)CCCCCC=C
• Molecular Formula: C13H25NO
• Molecular Weight: 211.34 g/mol

Description

1-Hept-6-enyl-3-methylpiperidin-4-ol is a piperidine derivative characterized by a hydroxyl group at the 4-position, a methyl group at the 3-position, and a hept-6-enyl chain substituted at the 1-position of the piperidine ring. The hydroxyl group at position 4 may serve as a hydrogen-bond donor, impacting solubility and biological interactions. While direct pharmacological data on this compound are scarce, structurally related piperidin-4-ol derivatives are frequently explored in medicinal chemistry for their affinity to neurological targets, such as opioid or dopamine receptors .

Comparison with Similar Compounds

Table 1: Key Structural Features of Comparable Piperidine Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Key Functional Groups
1-Hept-6-enyl-3-methylpiperidin-4-ol	1: Hept-6-enyl; 3: Methyl; 4: Hydroxyl	~211*	Alkenyl, Hydroxyl, Piperidine
4-Tertiary-butoxy-1-(2-phenylethyl)piperidin-4-ol	1: 2-Phenylethyl; 4: Tertiary-butoxy, Aminomethyl	~306*	Aromatic, Tertiary Ether, Amine
4-(3-(Methylsulfonyl)phenyl)-1-propylpiperidin-4-ol	1: Propyl; 4: 3-(Methylsulfonyl)phenyl	~325*	Sulfonyl, Aromatic, Piperidine
6-(2-Ethylpiperidin-1-yl)pyrimidin-4-amine	Piperidine linked to pyrimidin-4-amine via ethyl chain	~235*	Pyrimidine, Amine, Ethylpiperidin

*Calculated based on molecular formulas.

Key Observations:

• Hydrogen Bonding: The hydroxyl group at position 4 distinguishes the target compound from tert-butoxy or sulfonyl-substituted derivatives, enabling stronger hydrogen-bond interactions in biological systems .
• Reactivity: The terminal double bond in the hept-6-enyl group offers sites for chemical modifications (e.g., epoxidation, hydroamination), unlike the inert tert-butoxy or sulfonyl groups in analogs .